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Compound of Interest

Compound Name: Centrolobine

Cat. No.: B073297 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the safe and compliant disposal of

centrolobine, a diarylheptanoid compound. In the absence of a specific Safety Data Sheet

(SDS), these procedures are based on the general guidelines for the disposal of potentially

hazardous, non-halogenated organic compounds.

Key Information and Data Presentation
While specific quantitative data on the toxicity and environmental impact of centrolobine are

not readily available, its classification as a diarylheptanoid and its known biological activities,

such as cytotoxicity against tumor cells, necessitate that it be handled as a potentially

hazardous substance.[1][2][3] Adherence to rigorous disposal protocols is therefore essential.
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Property Information Citation

Chemical Name Centrolobine

Chemical Class Diarylheptanoid [1][2]

Physical State Solid

Known Biological Activity
Cytotoxic, Anti-tumor, Anti-

inflammatory, Antioxidant
[1][2][3][4]

Inferred Hazards
Potentially toxic, environmental

hazard

Disposal Category

Non-halogenated organic solid

waste; Non-halogenated

organic liquid waste (for

solutions)

[5][6][7][8]

Experimental Protocols: Waste Generation and
Handling
Experimental use of centrolobine will typically generate the following waste streams, each

requiring a specific disposal pathway:

Solid Centrolobine Waste: Unused or expired pure centrolobine powder.

Centrolobine Solutions: Solutions of centrolobine in organic solvents (e.g., ethanol,

DMSO, acetone).

Contaminated Labware: Items such as pipette tips, centrifuge tubes, gloves, and glassware

that have come into contact with centrolobine.

It is imperative to never dispose of centrolobine or its solutions down the drain.[5] Organic

substances can be harmful to aquatic life and may interfere with wastewater treatment

processes.
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The following step-by-step procedures provide guidance for the safe disposal of different forms

of centrolobine waste.

Solid Centrolobine Waste
Segregation: Collect all solid centrolobine waste in a designated, clearly labeled hazardous

waste container. The container should be made of a material compatible with organic solids.

Labeling: The label must include the words "Hazardous Waste," the full chemical name

("Centrolobine"), and the primary hazard (e.g., "Toxic," "Chemical Waste").

Storage: Store the sealed container in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste contractor.

Centrolobine Solutions
Segregation: Collect all liquid waste containing centrolobine in a designated, leak-proof,

and sealed hazardous waste container.

Waste Stream Compatibility: Do not mix halogenated and non-halogenated solvents in the

same waste container.[5] Since centrolobine does not contain halogens, its solutions should

be disposed of in the "non-halogenated organic liquid waste" stream.

Labeling: Clearly label the container with "Hazardous Waste," the names of all chemical

constituents (e.g., "Centrolobine, Ethanol"), their approximate concentrations, and the

associated hazards (e.g., "Toxic," "Flammable Liquid").

Storage: Store the sealed container in a designated satellite accumulation area, preferably in

secondary containment to prevent spills.

Disposal: Contact your institution's EHS for collection and disposal.

Contaminated Labware
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Solid Contaminated Waste: Disposable items such as gloves, paper towels, and pipette tips

should be placed in a designated, labeled hazardous waste bag or container for solid waste.

Sharps: Needles, syringes, or other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container.

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable

solvent. The solvent rinsate must be collected and disposed of as hazardous liquid waste.

After decontamination, the glassware can be washed according to standard laboratory

procedures.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

centrolobine waste.
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Caption: Workflow for the proper disposal of centrolobine waste.

Disclaimer: The information provided in this document is intended as a general guide.

Researchers are legally and ethically obligated to follow the specific hazardous waste disposal

regulations set forth by their institution and local authorities. Always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal procedures and

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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